Cas no 831204-02-5 (Piperazine, 1-[(4-fluorophenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-)

• Product name: Piperazine, 1-[(4-fluorophenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
• CAS No: 831204-02-5
• MF: C₁₆H₁₆FN₃O₄
• MW: 333.314347267151
• CID: 677779
• PubChem ID: 17145992

Piperazine, 1-[(4-fluorophenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-fluorophenyl)methyl]-4-[(5-nitro-2-furanyl)carbonyl]-
• [4-[(4-fluorophenyl)methyl]piperazin-1-yl]-(5-nitrofuran-2-yl)methanone
• [4-(4-Fluoro-benzyl)-piperazin-1-yl]-(5-nitro-furan-2-yl)-methanone
• {4-[(4-Fluorophenyl)methyl]piperazin-1-yl}(5-nitrofuran-2-yl)methanone
• DTXSID30589318
• CKHMBHKWUXTMSE-UHFFFAOYSA-N
• SCHEMBL6428095
• 831204-02-5

• Inchi： InChI=1S/C16H16FN3O4/c17-13-3-1-12(2-4-13)11-18-7-9-19(10-8-18)16(21)14-5-6-15(24-14)20(22)23/h1-6H,7-11H2
• InChI Key： CKHMBHKWUXTMSE-UHFFFAOYSA-N
• SMILES： C1CN(CCN1CC2=CC=C(C=C2)F)C(=O)C3=CC=C(O3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 333.11248416g/mol
• Monoisotopic Mass: 333.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.5Ų